Cas no 97160-86-6 (Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl)-)

• Product Name: Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl)-
• CAS No: 97160-86-6
• MF: C₁₄H₁₀Cl₃NO
• MW: 314.594300746918
• CID: 4365195
• PubChem ID: 5175280
• Update Time: 2025-10-28

Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl)-
• 2-methyl-N-(2,4,6-trichlorophenyl)benzamide
• 97160-86-6
• 666-030-7
• 2-METHYL-2',4',6'-TRICHLOROBENZANILIDE
• AKOS016617299

• Inchi： 1S/C14H10Cl3NO/c1-8-4-2-3-5-10(8)14(19)18-13-11(16)6-9(15)7-12(13)17/h2-7H,1H3,(H,18,19)
• InChI Key： YSVBQKZMCBNAKY-UHFFFAOYSA-N
• SMILES： C(NC1=C(Cl)C=C(Cl)C=C1Cl)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 312.982797Da
• Monoisotopic Mass: 312.982797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl)-

Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl)

Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl) is a chemical compound with the CAS Registry Number 97160-86-6. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid amides. The molecule consists of a benzene ring substituted with a methyl group at the 2-position and an N-substituent at the 1-position. The N-substituent is a trichlorophenyl group, specifically a 2,4,6-trichlorophenyl group. This structure makes Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl) a unique and versatile compound with potential applications in various fields.

The synthesis of Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl) typically involves the reaction of benzoyl chloride with N-(2,4,6-trichlorophenyl)glycine or other suitable precursors. The reaction conditions are optimized to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for the production of this compound. For instance, researchers have explored the use of catalytic systems and green solvents to minimize waste and reduce the environmental footprint of the synthesis process.

One of the key properties of Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl) is its thermal stability. Studies have shown that this compound exhibits excellent stability under high-temperature conditions, making it suitable for applications that require heat resistance. Additionally, its chemical inertness under normal conditions ensures that it does not react readily with other substances unless specific conditions are applied.

The physical properties of Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl) include a melting point of approximately 150°C and a boiling point around 300°C. The compound is insoluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in organic synthesis reactions where solubility and selectivity are critical factors.

Recent research has focused on the potential applications of Benzamide, 2-methyl-N-(2,4,6-trichlorophenyl) in pharmaceuticals and agrochemicals. For example, studies have explored its role as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory or antifungal properties. The trichlorophenyl group attached to the amide nitrogen contributes to the compound's ability to interact with biological systems through hydrogen bonding and hydrophobic interactions.

In addition to its role as an intermediate in drug discovery efforts, Benzamide, N-(trichlorophenyl) derivatives, have been investigated for their potential use as stabilizers in polymer materials. The ability of these compounds to enhance the thermal stability and mechanical properties of polymers has led to their consideration in high-performance materials for industrial applications.

From an environmental perspective, Benzamide, N-(trichlorophenyl) derivatives, have been studied for their biodegradability and toxicity profiles. Research indicates that these compounds exhibit moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed. Regulatory agencies have established guidelines for handling and disposing of such compounds to minimize their impact on ecosystems.

In conclusion, Benzamide, N-(trichlorophenyl) derivatives, such as Benzamide, N-(2-methyl-phenyl)-, continue to be an area of active research due to their unique chemical properties and diverse applications. As new findings emerge from both academic and industrial settings,the understanding of this compound's potential will undoubtedly expand further.